Cas no 28122-76-1 (Ethanethioic acid,S-(4-bromophenyl) ester)

Ethanethioic acid,S-(4-bromophenyl) ester structure
28122-76-1 structure
Product Name:Ethanethioic acid,S-(4-bromophenyl) ester
CAS No:28122-76-1
MF:C8H7BrOS
MW:231.109580278397
CID:259676
PubChem ID:24882640
Update Time:2025-09-28

Ethanethioic acid,S-(4-bromophenyl) ester Chemical and Physical Properties

Names and Identifiers

    • Ethanethioic acid,S-(4-bromophenyl) ester
    • S-(4-bromophenyl) ethanethioate
    • 1-(acetylthio)-4-bromobenzene
    • 4-BrC6H4SAc
    • 4-BroMophenylthioacetate
    • 4-substituted phenylthiol acetate
    • ACETIC ACID,THIO-,S-(p-BROMOPHENYL) ESTER
    • acetyl 4-bromo-thiophenolate
    • S-(p-Bromophenyl) thioacetate
    • S-4-bromophenyl ethanethioate
    • thioacetic acid S-4-bromophenyl ester
    • WLN: ER DSV1
    • 28122-76-1
    • SCHEMBL13429891
    • Acetic acid, S-(p-bromophenyl) ester
    • DTXSID80182398
    • 1-[(4-bromophenyl)sulfanyl]ethan-1-one
    • ACETIC ACID, THIO-, S-(p-BROMOPHENYL) ESTER
    • 4-06-00-01654 (Beilstein Handbook Reference)
    • NSC99890
    • J-016980
    • Ethanethioic acid, S-(4-bromophenyl) ester
    • NSC-99890
    • S-(4-bromophenyl) thioacetate
    • NSC 99890
    • 4-Bromophenylthioacetate, 97%
    • C8H7BrOS
    • BRN 1940540
    • G67812
    • 1-[(4-BROMOPHENYL)SULFANYL]ETHANONE
    • MDL: MFCD00223102
    • Inchi: 1S/C8H7BrOS/c1-6(10)11-8-4-2-7(9)3-5-8/h2-5H,1H3
    • InChI Key: ZILDXZXTWVSRDE-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)SC(C)=O

Computed Properties

  • Exact Mass: 229.94000
  • Monoisotopic Mass: 229.94010g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 51-55 °C (lit.)
  • Boiling Point: 96 °C/1 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • PSA: 42.37000
  • LogP: 3.08770
  • Solubility: Not available

Ethanethioic acid,S-(4-bromophenyl) ester Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H317
  • Warning Statement: P280
  • Hazardous Material transportation number:UN 3335
  • WGK Germany:3
  • Hazard Category Code: 22-43
  • Safety Instruction: S36
  • RTECS:AJ5900000
  • Hazardous Material Identification: Xn
  • Risk Phrases:R22; R43

Ethanethioic acid,S-(4-bromophenyl) ester Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Ethanethioic acid,S-(4-bromophenyl) ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
634654-1G
Ethanethioic acid,S-(4-bromophenyl) ester
28122-76-1 97%
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¥240.63 2022-02-24
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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Ethanethioic acid,S-(4-bromophenyl) ester
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¥834.49 2022-02-24
1PlusChem
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A2B Chem LLC
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28122-76-1 97%
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$25.00 2023-12-31
1PlusChem
1P003LHQ-100mg
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$16.00 2024-05-07
1PlusChem
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$70.00 2025-02-20
1PlusChem
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$440.00 2025-02-20

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